Cas no 905587-10-2 (2-Pyridinamine, 5,6-dichloro-N-[5-(1-methylethoxy)-1H-pyrazol-3-yl]-3-nitro-)

2-Pyridinamine, 5,6-dichloro-N-[5-(1-methylethoxy)-1H-pyrazol-3-yl]-3-nitro- structure
905587-10-2 structure
Product Name:2-Pyridinamine, 5,6-dichloro-N-[5-(1-methylethoxy)-1H-pyrazol-3-yl]-3-nitro-
CAS No:905587-10-2
MF:C11H11Cl2N5O3
MW:332.142739534378
CID:2144604
Update Time:2023-11-18

2-Pyridinamine, 5,6-dichloro-N-[5-(1-methylethoxy)-1H-pyrazol-3-yl]-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • 5,6-dichloro-N-(5-isopropoxy-1H-pyrazol-3-yl)-3-nitropyridine-2-amine
    • LEPDHPPASAHAMW-UHFFFAOYSA-N
    • 5,6-Dichloro-N-(5-isopropoxy-1H-pyrazol-3-yl)-3-nitropyridin-2-amine
    • CID 86620621
    • 2-Pyridinamine, 5,6-dichloro-N-[5-(1-methylethoxy)-1H-pyrazol-3-yl]-3-nitro-
    • Inchi: 1S/C11H11Cl2N5O3/c1-5(2)21-9-4-8(16-17-9)14-11-7(18(19)20)3-6(12)10(13)15-11/h3-5H,1-2H3,(H2,14,15,16,17)
    • InChI Key: LEPDHPPASAHAMW-UHFFFAOYSA-N
    • SMILES: ClC1=C(N=C(C(=C1)[N+](=O)[O-])NC1=CC(=NN1)OC(C)C)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 370
  • Topological Polar Surface Area: 109

Experimental Properties

  • Density: 1.556±0.06 g/cm3(Predicted)
  • Boiling Point: 471.8±45.0 °C(Predicted)
  • pka: 11?+-.0.10(Predicted)

2-Pyridinamine, 5,6-dichloro-N-[5-(1-methylethoxy)-1H-pyrazol-3-yl]-3-nitro- Related Literature

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